![molecular formula C12H12N4O3 B2501613 Isoxazol-5-yl(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone CAS No. 2034279-19-9](/img/structure/B2501613.png)
Isoxazol-5-yl(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Isoxazol-5-yl(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been synthesized and studied extensively in recent years, with a focus on its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of related isoxazole compounds involves selective preparation methods and chemical modifications to achieve desired structural features. For instance, the synthesis of 5-amino-3-(pyrrol-2-yl)isoxazoles and their structural isomers demonstrates the versatility and chemical reactivity of the isoxazole ring, providing a foundation for further chemical modifications and applications (Sobenina et al., 2005). Additionally, the design and synthesis of derivatives incorporating the isoxazole ring as sodium channel blockers and anticonvulsant agents show the compound's potential in medicinal chemistry (Malik & Khan, 2014).
Antimicrobial and Anticancer Applications
Isoxazole derivatives have been explored for their antimicrobial and anticancer activities. Research into the synthesis and antimicrobial activity of compounds incorporating the isoxazole ring highlights their potential as new derivatives of 1,3,5-trisubstituted pyrazolines, indicating promising antimicrobial properties (Kumar et al., 2012). Furthermore, studies on novel heterocycles, including those with the isoxazole moiety, emphasize their significant antimicrobial and antiproliferative activities, supported by molecular docking and computational studies (Fahim et al., 2021).
Novel Synthesis Methods and Biological Activity
The development of new synthetic methodologies for isoxazole derivatives, such as the versatile reagent for the regioselective synthesis of 1-desazapurine, showcases the adaptability of the isoxazole framework for generating biologically active compounds (Ostrovskyi et al., 2011). Similarly, the synthesis of pyrido-condensed heterocycles from isoxazolo[4,5-c]- and [5,4-b]pyridines further demonstrates the compound's utility in creating functionalized molecules for various applications (Donati et al., 2003).
properties
IUPAC Name |
1,2-oxazol-5-yl-(3-pyridazin-3-yloxypyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O3/c17-12(10-3-6-14-19-10)16-7-4-9(8-16)18-11-2-1-5-13-15-11/h1-3,5-6,9H,4,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPFBIUWRIBAJHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NN=CC=C2)C(=O)C3=CC=NO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.